Cas no 214630-10-1 (BOC-D-Glu-OFM)
BOC-D-Glu-OFM is a protected derivative of D-glutamic acid, featuring a tert-butoxycarbonyl (BOC) group at the N-terminus and a 9-fluorenylmethyl (OFM) ester at the C-terminus. This compound is widely used in peptide synthesis, particularly in solid-phase and solution-phase methodologies, due to its orthogonal protecting groups that enable selective deprotection under mild conditions. The BOC group offers stability under basic conditions, while the OFM ester can be cleaved without affecting the BOC protection. Its high purity and reliable reactivity make it a preferred choice for constructing complex peptides with precise stereochemistry, ensuring efficient coupling and minimal side reactions.
BOC-D-Glu-OFM structure
Product Name:BOC-D-Glu-OFM
CAS No:214630-10-1
MF:C24H27NO6
MW:425.4742872715
MDL:MFCD00798626
CID:242938
PubChem ID:2756799
Update Time:2025-06-06
BOC-D-Glu-OFM Chemical and Physical Properties
Names and Identifiers
-
- D-Glutamic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 1-(9H-fluoren-9-ylmethyl) ester
- BOC-D-GLU-OFM
- Boc-D-Glutamic acid 1-fluorenylmethylester
- Boc-D-glutamic acid α-9-fluorenylmethyl ester
- Boc-D-Glu(OFm)
- BOC-D-GLUTAMIC ACID-OFM
- FD21408
- (R)-5-((9H-fluoren-9-yl)methoxy)-4-(tert-butoxycarbonylamino)-5-oxopentanoic acid
- Boc-D-Glutamic acid 1-fluorenyl methyl ester
- AS-49057
- (4R)-5-(9H-fluoren-9-ylmethoxy)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid
- 214630-10-1
- (4R)-4-{[(tert-butoxy)carbonyl]amino}-5-[(9H-fluoren-9-yl)methoxy]-5-oxopentanoic acid
- MFCD00798626
- (R)-5-((9H-Fluoren-9-yl)methoxy)-4-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid
- AKOS026670491
- BOC-D-Glu-OFM
-
- MDL: MFCD00798626
- Inchi: 1S/C24H27NO6/c1-24(2,3)31-23(29)25-20(12-13-21(26)27)22(28)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,26,27)/t20-/m1/s1
- InChI Key: KSYVYHUPZNONJS-HXUWFJFHSA-N
- SMILES: O(C([C@@H](CCC(=O)O)NC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 425.18400
- Monoisotopic Mass: 425.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 11
- Complexity: 635
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 638.1±55.0 °C at 760 mmHg
- Flash Point: 339.7±31.5 °C
- PSA: 101.93000
- LogP: 4.49110
- Vapor Pressure: 0.0±2.0 mmHg at 25°C
BOC-D-Glu-OFM Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
BOC-D-Glu-OFM Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM312514-5g |
(R)-5-((9H-Fluoren-9-yl)methoxy)-4-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid |
214630-10-1 | 95% | 5g |
$338 | 2021-06-09 | |
| Fluorochem | 021374-1g |
Boc-D-Glutamic acid 1-fluorenylmethylester |
214630-10-1 | 97% | 1g |
£59.00 | 2022-03-01 | |
| Fluorochem | 021374-5g |
Boc-D-Glutamic acid 1-fluorenylmethylester |
214630-10-1 | 97% | 5g |
£185.00 | 2022-03-01 | |
| Chemenu | CM312514-5g |
(R)-5-((9H-Fluoren-9-yl)methoxy)-4-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid |
214630-10-1 | 95% | 5g |
$*** | 2023-03-30 | |
| abcr | AB446749-1 g |
Boc-D-Glu-OFm; . |
214630-10-1 | 1g |
€145.00 | 2023-04-22 | ||
| abcr | AB446749-5 g |
Boc-D-Glu-OFm; . |
214630-10-1 | 5g |
€447.90 | 2023-04-22 | ||
| TRC | B658985-50mg |
BOC-D-Glu-OFM |
214630-10-1 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B658985-100mg |
BOC-D-Glu-OFM |
214630-10-1 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B658985-500mg |
BOC-D-Glu-OFM |
214630-10-1 | 500mg |
$ 115.00 | 2022-06-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-293737-1 g |
Boc-D-glutamic acid alpha-9-fluorenylmethyl ester, |
214630-10-1 | 1g |
¥1,076.00 | 2023-07-11 |
BOC-D-Glu-OFM Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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